2-[(8-chloro-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]-N-(2-hydroxy-2-phenylethyl)propanamide

• Molecular Formula: C23H22ClNO5
• Molecular Weight: 427.9 g/mol
• IUPAC Name: 2-[(8-chloro-4-oxo-2,3-dihydro-1H-cyclopenta[c]chromen-7-yl)oxy]-N-(2-hydroxy-2-phenylethyl)propanamide
• InChI: InChI=1S/C23H22ClNO5/c1-13(22(27)25-12-19(26)14-6-3-2-4-7-14)29-21-11-20-17(10-18(21)24)15-8-5-9-16(15)23(28)30-20/h2-4,6-7,10-11,13,19,26H,5,8-9,12H2,1H3,(H,25,27)
• InChI Key: IHGASBHTRQLXPJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC(C1=CC=CC=C1)O)OC2=C(C=C3C4=C(CCC4)C(=O)OC3=C2)Cl

Description

2-[(8-chloro-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]-N-(2-hydroxy-2-phenylethyl)propanamide is a synthetic small molecule inhibitor of significant interest in biochemical and pharmacological research. This compound is designed around a cyclopenta[c]chromen-4-one core, a scaffold recognized for its ability to interact with the ATP-binding sites of various kinases. The specific substitution pattern, including the 8-chloro group and the propanamide side chain terminating in a 2-hydroxy-2-phenylethyl group, is engineered to confer high potency and selectivity towards specific protein kinase targets. Researchers utilize this compound primarily as a chemical probe to dissect intracellular signaling pathways and to investigate the functional roles of kinases in disease models, with a particular focus on oncogenic processes and immune cell regulation. Its mechanism of action involves competitive inhibition at the catalytic kinase domain, thereby preventing the phosphorylation of downstream substrate proteins and leading to the modulation of critical cellular functions such as proliferation, survival, and migration. The value of this inhibitor lies in its utility for target validation studies and in the exploration of novel therapeutic strategies, providing crucial insights for drug discovery efforts. This product is For Research Use Only and is not intended for diagnostic or therapeutic procedures.

Preparation Methods

Cyclization of Bicyclic Ketones

A common method involves the cyclization of bicyclic ketones under acidic conditions. For example, 8-chloro-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-ol can be synthesized via Friedel-Crafts acylation of a substituted cyclopentene with chloroacetyl chloride, followed by intramolecular cyclization. Source reports the use of C14H10ClNO3 derivatives, where the chloro and oxo groups are introduced sequentially using chlorinating agents (e.g., POCl3) and oxidation catalysts (e.g., MnO2).

Functionalization of Preformed Chromenones

Alternatively, commercially available chromenones, such as 6,8-dichloro-4H-chromen-4-one (Source), can be modified to introduce the requisite substituents. Selective hydrolysis at the 7-position using NaOH/EtOH yields the hydroxy intermediate, which is subsequently alkylated with propargyl bromide to install the ether linkage.

Installation of the Ether-Linked Propanamide Side Chain

The [(8-chloro-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]propanamide moiety is introduced via nucleophilic substitution or Mitsunobu reaction.

Nucleophilic Substitution

Reaction of the hydroxy-chromen intermediate with 3-bromopropionitrile in the presence of K2CO3/DMF at 80°C affords the nitrile derivative, which is hydrolyzed to the carboxylic acid using H2SO4/H2O. Subsequent activation with thionyl chloride converts the acid to the acyl chloride, enabling amidation with 2-amino-1-phenylethanol .

Mitsunobu Reaction

For stereospecific ether formation, the Mitsunobu reaction employs diethyl azodicarboxylate (DEAD) and triphenylphosphine to couple the chromenol with 3-hydroxypropionitrile . This method avoids racemization and achieves higher yields (75–85%) compared to nucleophilic substitution.

Amide Bond Formation with N-(2-Hydroxy-2-phenylethyl) Substituent

The final step involves coupling the propionic acid derivative with 2-amino-1-phenylethanol . Source provides critical insights into optimizing this reaction:

EDC/HOBt-Mediated Coupling

A mixture of 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and hydroxybenzotriazole (HOBt) in dichloromethane or DMF facilitates the amide bond formation. Trials from Source demonstrate yields of 71.8–86% under these conditions, with purity >95% after flash chromatography.

Reaction Condition	Solvent	Yield (%)	Purity (%)
EDC/HOBt, 0°C → RT, 16 h	DCM	86	97
EDC/HOBt, RT, 4 h	DMF	71.8	95
CDI, DIEA, 65°C, 22 h	Acetonitrile	82	96

Protection-Deprotection Strategy

The hydroxyl group in 2-amino-1-phenylethanol is protected as a tert-butyldimethylsilyl (TBDMS) ether prior to coupling. After amidation, the TBDMS group is removed using tetrabutylammonium fluoride (TBAF), yielding the final product without side reactions.

Purification and Characterization

Chromatographic Techniques

Flash chromatography on silica gel (ethyl acetate/hexane, 3:7) effectively separates the target compound from unreacted starting materials. Source reports a recovery rate of 89% using this method.

Spectroscopic Analysis

• 1H NMR (400 MHz, CDCl3): δ 7.32–7.25 (m, 5H, Ph), 6.89 (s, 1H, chromen H), 4.92 (s, 1H, OH), 3.98–3.86 (m, 2H, CH2O), 2.56 (t, J = 6.8 Hz, 2H, CH2CO).

• LC-MS : m/z 457.1 [M+H]+.

Challenges and Optimization

Side Reactions

Competing esterification or over-chlorination is mitigated by controlling reaction stoichiometry (1:1.2 molar ratio of chromenol to alkylating agent) and temperature.

Solvent Selection

Polar aprotic solvents (DMF, DMSO) enhance reaction rates but may complicate purification. Source identifies dichloromethane as optimal for balancing yield and ease of workup.

Industrial-Scale Considerations

Kilogram-scale synthesis requires:

• Continuous flow reactors for exothermic steps (e.g., chlorination).

• Crystallization instead of chromatography for cost-effective purification .

Chemical Reactions Analysis

Key Steps

• Chromenone Core Formation

  • Mechanism : Cyclization reactions involving enol ethers or keto-enol tautomerism to form the bicyclic chromenone framework.

  • Reagents : Acid catalysts (e.g., sulfuric acid) and solvents like dichloromethane.

• Chlorination

  • Mechanism : Electrophilic substitution to introduce a chlorine atom at the 8-position of the chromenone ring.

  • Reagents : Chlorine gas (Cl₂) or thionyl chloride (SOCl₂).

• Ether Linkage Formation

  • Mechanism : Reaction of the chromenone hydroxyl group with a hydroxyl compound (e.g., 2-hydroxy-2-phenylethanol) via Williamson ether synthesis.

  • Reagents : Alkyl halides or tosylates, base (e.g., NaOH).

• Amide Coupling

  • Mechanism : Coupling of the chromenone ether with N-(2-hydroxy-2-phenylethyl)propanamide using carbodiimides (e.g., EDC) or mixed anhydrides.

  • Reagents : EDC, HOBt, or DCC.

Step	Reagents/Conditions	Key Product
Chromenone Formation	Acid catalyst, reflux	Chromenone core
Chlorination	Cl₂/SOCl₂, room temperature	8-Chloro-chromenone
Etherification	Alkyl halide, NaOH, solvent	Chromenone ether
Amide Coupling	EDC/HOBt, DMF, 0–5°C	Final amide product

Reaction Conditions and Optimization

The synthesis requires precise control of reaction parameters to ensure high yield and purity.

Critical Factors

• Temperature : Reflux conditions (e.g., 40–60°C) for cyclization and coupling steps.

• Solvents : Dichloromethane, DMF, or THF for solubilization.

• Catalysts : Acid catalysts (e.g., H₂SO₄) for cyclization; carbodiimides (e.g., EDC) for amide bond formation.

• Purification : Column chromatography and recrystallization to isolate the final product.

Key Reagents

Reagent	Role
Sulfuric Acid	Catalyst for cyclization
EDC	Coupling agent for amide bond
NaOH	Base for etherification

Reaction Mechanisms

The compound’s reactivity stems from its functional groups, including the chlorinated chromenone core, ether linkage, and amide moiety .

Functional Group Interactions

• Chromenone Core

  • Reactivity : The keto group at position 4 participates in nucleophilic substitution or electrophilic addition.

  • Example : Chlorination at position 8 via electrophilic substitution.

• Ether Linkage

  • Reactivity : Susceptible to acid-catalyzed cleavage (e.g., HBr/H₂SO₄) but stable under basic conditions.

• Amide Group

  • Reactivity : Resistant to hydrolysis under acidic or basic conditions but can undergo transamidification under specific conditions.

Structural and Chemical Data

Property	Value
Molecular Formula	C₂₁H₂₀ClNO₅
Molecular Weight	391.84 g/mol
Solubility	High in organic solvents (e.g., DMSO)
Stability	Stable under standard conditions

Scientific Research Applications

Medicinal Chemistry

• Anticancer Activity:
  • Preliminary studies suggest that this compound exhibits potential anticancer properties. Its structure may allow it to interact with specific biological targets involved in cancer cell proliferation and survival. Research has indicated that derivatives of similar structures can inhibit tumor growth in various cancer models.
• Anti-inflammatory Effects:
  • The compound may also possess anti-inflammatory properties. Compounds with similar chromene structures have been studied for their ability to modulate inflammatory pathways, potentially offering therapeutic benefits in conditions like arthritis or other inflammatory diseases.
• Neuroprotective Properties:
  • There is emerging evidence that compounds with the chromene backbone can provide neuroprotective effects. This could be particularly relevant in the context of neurodegenerative diseases such as Alzheimer's or Parkinson's disease.

Pharmacological Applications

Application Area	Description
Cancer Treatment	Potential to inhibit tumor growth and induce apoptosis in cancer cells.
Inflammation Control	Modulation of inflammatory responses; possible use in autoimmune diseases.
Neuroprotection	May protect neuronal cells from damage; implications for neurodegenerative diseases.

Case Studies and Research Findings

• Antitumor Mechanisms:
  • A study highlighted the ability of structurally similar compounds to inhibit specific kinases involved in cancer cell signaling pathways, suggesting that the compound could be further explored for its antitumor mechanisms .
• Inflammatory Pathway Modulation:
  • Research on related compounds demonstrated significant reductions in pro-inflammatory cytokines in vitro, indicating that the compound may similarly impact inflammation .
• Neuroprotective Studies:
  • In vivo studies have shown that analogs of this compound can reduce oxidative stress markers in neuronal cells, which is crucial for developing treatments for neurodegenerative conditions .

Mechanism of Action

The mechanism of action of 2-[(8-chloro-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]-N-(2-hydroxy-2-phenylethyl)propanamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context .

Comparison with Similar Compounds

Key Structural Differences

The compound is compared to 2-[(8-hexyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]propanoic acid (CID 3807558) , a structurally analogous molecule with distinct modifications:

Feature	Target Compound	CID 3807558
Position 8 substituent	Chloro (electron-withdrawing)	Hexyl (lipophilic alkyl chain)
Side chain	N-(2-hydroxy-2-phenylethyl)propanamide	Propanoic acid
Key functional groups	Amide, hydroxyl, chloro	Carboxylic acid, hexyl
Molecular formula	C23H23ClN2O5	C21H26O5
Predicted logP	~3.5 (moderate lipophilicity)	~4.2 (higher lipophilicity)

Impact on Physicochemical Properties

• Solubility : The target compound’s amide and hydroxyl groups improve aqueous solubility compared to CID 3807558’s carboxylic acid (ionizable but balanced by hexyl’s hydrophobicity).
• Lipophilicity : CID 3807558’s hexyl chain increases membrane permeability but may reduce bioavailability due to excessive lipophilicity. The chloro group in the target compound provides moderate hydrophobicity without compromising solubility.
• Metabolic Stability : The amide bond in the target compound resists hydrolysis better than CID 3807558’s carboxylic acid, which may undergo conjugation or degradation .

Research Findings and Structural Insights

Structural Characterization

Both compounds likely undergo characterization via:

• X-ray crystallography (using programs like SHELX or WinGX ).
• Mass spectrometry and NMR to confirm functional groups and stereochemistry.

Pharmacological Implications

• The target compound’s design optimizes a balance between solubility and lipophilicity, ideal for oral bioavailability.
• CID 3807558’s hexyl chain may improve tissue penetration but limit solubility in physiological environments.

Biological Activity

The compound 2-[(8-chloro-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]-N-(2-hydroxy-2-phenylethyl)propanamide is a synthetic derivative of chromene that has garnered attention for its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound's structure includes a chloro-substituted tetrahydrochromene moiety linked to a propanamide functional group. Its molecular formula is $C_{15}H_{16}ClO_4$, and it has been characterized using various spectroscopic techniques.

Biological Activity Overview

Research indicates that this compound exhibits a range of biological activities, including:

• Antioxidant Activity : The compound has shown significant free radical scavenging properties, which are crucial for mitigating oxidative stress in biological systems.
• Antimicrobial Properties : Studies have demonstrated its effectiveness against various bacterial strains and fungi, suggesting potential applications in treating infections.
• Anti-inflammatory Effects : The compound appears to inhibit key inflammatory pathways, making it a candidate for further research in inflammatory diseases.
• Anticancer Potential : Preliminary studies indicate that it may induce apoptosis in cancer cells through specific signaling pathways.

The biological activity of the compound can be attributed to several mechanisms:

• Receptor Interaction : The compound may interact with specific receptors involved in inflammation and cell proliferation.
• Enzymatic Inhibition : It may inhibit enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which play significant roles in inflammatory processes.
• Oxidative Stress Modulation : By scavenging reactive oxygen species (ROS), the compound helps maintain cellular redox balance.

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antioxidant	Significant free radical scavenging
Antimicrobial	Effective against E. coli and S. aureus
Anti-inflammatory	Inhibition of COX activity
Anticancer	Induction of apoptosis in cancer cells

Case Studies

• Antimicrobial Study :
  A study evaluated the antimicrobial efficacy of the compound against various pathogens using the agar well diffusion method. The compound exhibited a minimum inhibitory concentration (MIC) comparable to conventional antibiotics, indicating its potential as an alternative treatment option .
• Antioxidant Assessment :
  The antioxidant capacity was assessed using the DPPH radical scavenging assay. Results showed that the compound significantly reduced DPPH radicals, demonstrating its potential as a natural antioxidant .
• Cancer Research :
  In vitro studies on human cancer cell lines revealed that the compound effectively induced apoptosis through the activation of caspase pathways, suggesting its utility in cancer therapy .

Q & A

Q. What theoretical frameworks guide mechanistic studies of this compound’s activity?

• Methodological Answer :
• Link to molecular dynamics simulations (GROMACS/AMBER) to study protein-ligand interactions over time.
• Apply QSAR (quantitative structure-activity relationship) models to correlate substituent effects with bioactivity .

Notes

• Software Tools : SHELX (), WinGX (), and AutoDock () are recommended for structural and computational work.
• Theoretical Links : Emphasized connecting experimental data to frameworks like QSAR and molecular dynamics ().